Hexamethylenediamine

Specification

• CAS No.: 124-09-4
• Molecular Formula: C6H16N2
• Molecular Weight: 116.20 g/mol
• IUPAC Name: hexane-1,6-diamine
• Standard InChI: InChI=1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2
• Standard InChI Key: NAQMVNRVTILPCV-UHFFFAOYSA-N
• SMILES: C(CCCN)CCN
• Canonical SMILES: C(CCCN)CCN
• Boiling Point: 401 °F at 760 mmHg (NTP, 1992); 205 °C; 199-205 °C; 401 °F
• Colorform: COLORLESS LEAFLETS; RHOMBIC BIPYRAMIDAL PLATES
• Flash Point: 178 °F (NTP, 1992); 85 °C; 160 °F OC; 85 °C c.c.; 178 °F
• Melting Point: 108 °F (NTP, 1992); 42 °C; 23-41 °C; 108 °F

Introduction

Chemical Structure and Properties

Hexamethylenediamine, also known as hexane-1,6-diamine, is an organic compound with the chemical formula H₂N(CH₂)₆NH₂. The molecule consists of a hexamethylene hydrocarbon chain terminated with amine functional groups on both ends, making it a diamine. In its pure form, hexamethylenediamine appears as a colorless solid, though commercial samples may have a yellowish tinge. It is characterized by a strong amine odor that is comparable to piperidine and has been described as pungent and ammonia-like.

Physical and Chemical Properties

Table 1: Key Physical and Chemical Properties of Hexamethylenediamine

Property	Value
Chemical Formula	H₂N(CH₂)₆NH₂
CAS Registry Number	124-09-4
Physical State	Solid (at room temperature)
Color	Colorless (pure form); Yellowish (commercial)
Odor	Strong amine odor; Pungent, ammonia-like
Functionality	Difunctional (amine groups); Tetrafunctional (amine hydrogens)
Toxicity (LD₅₀)	792–1127 mg/kg

Hexamethylenediamine's difunctional nature with respect to its amine groups and tetrafunctional nature regarding its amine hydrogens make it particularly valuable for polymer production, as these functional groups can participate in various chemical reactions to form polymer chains.

Synthesis Methods

The commercial production of hexamethylenediamine primarily involves the hydrogenation of adiponitrile, a process first reported by Theodor Curtius. The chemical reaction can be represented as:

NC(CH₂)₄CN + 4 H₂ → H₂N(CH₂)₆NH₂

Industrial Synthesis Processes

There are two main industrial processes for the synthesis of hexamethylenediamine:

• Traditional Catalytic Hydrogenation: This process involves conducting hydrogenation on molten adiponitrile diluted with ammonia. The catalysts typically used are based on cobalt and iron. While this method provides good yields, it also generates commercially significant side products due to the reactivity of partially hydrogenated intermediates. These side products include 1,2-diaminocyclohexane, hexamethyleneimine, and bis(hexamethylenetriamine).

• Alternative Raney Nickel Process: This alternative approach uses Raney nickel as the catalyst and dilutes adiponitrile with hexamethylenediamine itself, which serves as the solvent. This process operates without ammonia and requires lower pressure and temperature compared to the traditional method.

Applications and Uses

Hexamethylenediamine has a wide range of applications across various industries, with approximately 90% of the total production being utilized in the manufacturing of nylon 66.

Nylon Production

The primary application of hexamethylenediamine is in the production of nylon 66, a polyamide formed by the condensation reaction between hexamethylenediamine and adipic acid. Nylon 66 is widely used in:

• Automotive components that require durability and heat resistance

• Electrical connectors and insulators

• Industrial machinery parts

• Textile fibers for carpets and clothing

Beyond nylon 66, hexamethylenediamine is also employed in the creation of other nylon variants, including nylon 612, nylon 69, and nylon 610.

Other Industrial Applications

While nylon production dominates the use of hexamethylenediamine, it also serves several other important industrial functions:

• Polyurethane Production: Hexamethylenediamine is phosgenated to produce hexamethylene diisocyanate (HDI), a key monomer in polyurethane manufacturing.

• Epoxy Resins: It functions as an effective cross-linking agent in epoxy resin systems.

• Coatings and Paints: Hexamethylenediamine is utilized in high-performance polyurethane paints and coatings.

• Water Treatment: It serves as a corrosion and scale inhibitor in water treatment plants.

• Biocides: The compound has applications in biocidal formulations.

• Petrochemical Additives: Various petrochemical processes utilize hexamethylenediamine as an additive.

The Texas Commission on Environmental Quality (TCEQ) has established specific health-based reference values for hexamethylenediamine to guide air monitoring and permitting processes.

Table 2: Health-Based Reference Values for Hexamethylenediamine in Air

Value Type	Concentration	Critical Effect
Acute Reference Value (ReV)	54 μg/m³ (PM₁₀)	Inflammation and ulceration in both respiratory and olfactory portions of the nasal mucosa in F344/N rats
Chronic Reference Value (ReV)	1.8 μg/m³ (PM₁₀)	Hyaline degeneration of olfactory and respiratory epithelium in the nasal passages of mice
Acute Effects Screening Level (ESL)	16 μg/m³ (PM₁₀)	Based on acute ReV multiplied by 0.3 to account for cumulative and aggregate risk
Chronic Effects Screening Level (ESL)	0.54 μg/m³ (PM₁₀)	Based on chronic ReV multiplied by 0.3 to account for cumulative and aggregate risk

Market Analysis and Future Trends

Global Market Overview

The global market for hexamethylenediamine is experiencing steady growth, with a valuation of US$10.5 billion in 2024 and projections indicating it will reach US$14.5 billion by 2030, representing a compound annual growth rate (CAGR) of 5.7%.

Market Segmentation

The hexamethylenediamine market can be segmented based on:

• Applications: Including coatings, synthesis, biocides, and others.

• End Users: Encompassing fiber, plastic, textile, automotive, and other industries.

Impact of COVID-19

The COVID-19 pandemic had a negative impact on the hexamethylenediamine market due to several factors:

Emerging Trends

Several key trends are shaping the future of the hexamethylenediamine market:

• Bio-based Production: Growing environmental consciousness has led to increased interest in bio-based hexamethylenediamine for nylon 66 production. Research into using renewable plant materials as feedstocks is gaining traction as manufacturers seek to reduce their carbon footprint while maintaining product quality.

• Expanded Applications in Advanced Materials: Technological improvements in polymer engineering have broadened the applications of hexamethylenediamine beyond traditional uses. New applications in high-tech sectors such as aerospace, electronics, and medical devices are emerging, where properties like strength, heat resistance, and chemical durability are essential.

• Lightweight Material Demand: The increasing demand for durable and lightweight materials in industries like automotive and aerospace is driving the use of hexamethylenediamine-based polymers that offer superior performance characteristics.

Environmental Considerations

Odor Characteristics

Hexamethylenediamine has a distinctive pungent, ammonia-like odor with weak fishy notes. The Texas Commission on Environmental Quality has established an odor-based value of 370 μg/m³, using triethylamine as a surrogate due to similar odor characteristics.

Sustainable Production

The chemical industry is increasingly focusing on developing more sustainable production methods for hexamethylenediamine. The shift toward bio-based processes represents a significant effort to reduce dependence on fossil fuels and create more environmentally friendly supply chains.